Cas no 134-62-3 (Diethyltoluamide)

• Product Name: Diethyltoluamide
• CAS No: 134-62-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 36325
• PubChem ID: 4284
• Update Time: 2025-10-23

Diethyltoluamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-3-methylbenzamide
• DETA
• DEET
• N,N-Diethyl-m-toluamide
• m-Toluic acid diethylamide
• 3-methyl-2-deutero-N,N-diethylbenzamide
• 3-Methyl-N,N-diethylbenzamide
• A.I. 3-22542
• AI 3-22542
• amincenec-em
• Autan
• Baker'S antifol
• Deet (Off)
• N,N-Diethyl-m-toluamide Solution
• Delphene
• Detamide
• Dieltamid
• diethyltoluamide
• Flypel
• Metadelphene
• N,N-diethyl-3-methyl-benzamide
• mgk
• Off
• DET
• M-DET
• Repel
• m-DETA
• muscol
• 避蚊胺
• Diethyl toluamide
• m-Delphene
• Benzamide, N,N-diethyl-3-methyl-
• Repudin-Special
• Naugatuck DET
• Repper-DET
• Diethyl-m-toluamide
• N,N-Diethyl-meta-toluamide
• Repper DET
• Amincene C-EM
• Mgk diethyltoluamide
• Dietiltoluamida
• Amincene C 140
• m-Toluamide, N,N-diethyl-
• Diethyltoluamidum
• DE
• Diethyltoluamide

• MDL： MFCD00009046
• Inchi： 1S/C12H17NO/c1-4-13(5-2)12(14)11-8-6-7-10(3)9-11/h6-9H,4-5H2,1-3H3
• InChI Key： MMOXZBCLCQITDF-UHFFFAOYSA-N
• SMILES： CCN(C(C1C=C(C)C=CC=1)=O)CC
• BRN： 2046711

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Pale yellow liquid.
• Density: 0.998 g/mL at 20 °C(lit.)
• Melting Point: -45ºC
• Boiling Point: 160°C/19mmHg(lit.)
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• Refractive Index: n20/D 1.523(lit.)
• Solubility: Soluble in Water.
• Water Partition Coefficient: Negligible
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong acids, strong bases. Hydrolyzes slowly in water.
• PSA: 20.31000
• LogP: 2.47700
• Merck: 2856
• Vapor Pressure: <0.01 mmHg ( 25 °C)
• Solubility: NEGLIGIBLE

Diethyltoluamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H412
• Warning Statement： P273,P305+P351+P338
• Hazardous Material transportation number：2810
• WGK Germany：2
• Hazard Category Code： 22-36/38-52/53
• Safety Instruction： S61
• RTECS：XS3675000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22; R36/38; R52/53
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 orally in male rats (ml/kg): 2.43; in female rats: 1.78; dermally in rabbits: 3.18; LC50 by inhalation in rats (mg/l): 5.95 (U.S. EPA)
• TSCA：Yes
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Toluamides
• Pesticide Chemicals Pesticides Pesticides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates

Additional information on Diethyltoluamide

Diethyltoluamide (CAS No. 134-62-3): Chemical Profile and Recent Applications

Diethyltoluamide, commonly known by its CAS number 134-62-3, is an organic compound with a wide range of applications in various industries, particularly in the fields of pharmaceuticals, agrochemicals, and specialty chemicals. This compound, characterized by its amide functional group and aromatic structure, has garnered significant attention due to its unique chemical properties and versatility.

The molecular structure of Diethyltoluamide consists of a toluene ring substituted with two ethyl groups and an amide linkage. This configuration imparts distinct physicochemical properties, including moderate solubility in organic solvents and thermal stability, making it a valuable intermediate in synthetic chemistry. The compound's ability to undergo various chemical transformations has enabled its use in the synthesis of more complex molecules, particularly in drug development.

In recent years, Diethyltoluamide has been extensively studied for its potential applications in pharmaceutical research. Its amide core is a common motif in bioactive molecules, and modifications to this scaffold have led to the discovery of novel therapeutic agents. For instance, derivatives of Diethyltoluamide have been explored as intermediates in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and antiviral compounds. The compound's stability under various reaction conditions makes it an attractive candidate for further derivatization, potentially leading to new pharmacophores with improved efficacy and reduced side effects.

Beyond pharmaceuticals, Diethyltoluamide has found utility in the agrochemical sector. Its derivatives are being investigated as potential pesticides due to their ability to interact with biological targets in pests while maintaining low toxicity to non-target organisms. This property is particularly valuable in the development of environmentally friendly agrochemicals that minimize ecological impact. Additionally, the compound's volatility allows it to be formulated into effective delivery systems for crop protection agents.

The industrial significance of Diethyltoluamide extends to specialty chemicals, where it serves as a precursor for various functional materials. Its aromatic ring and amide group provide a versatile platform for synthesizing polymers, coatings, and adhesives with enhanced performance characteristics. Recent research has highlighted its role in developing advanced materials with applications in electronics and coatings, where its thermal stability and chemical resistance are highly beneficial.

The synthesis of Diethyltoluamide typically involves the reaction of toluic acid derivatives with ethyl amine under controlled conditions. Advances in catalytic processes have improved the efficiency and yield of this reaction, making it more sustainable and cost-effective. These innovations have enabled large-scale production of the compound, meeting the growing demand from various industries.

In conclusion, Diethyltoluamide (CAS No. 134-62-3) is a multifaceted compound with broad applications across multiple sectors. Its unique chemical properties and synthetic versatility make it a valuable asset in pharmaceutical research, agrochemical development, and specialty chemical manufacturing. As research continues to uncover new uses for this compound, its importance is expected to grow further, driving innovation and progress in related fields.